Cas no 910411-13-1 (RARECHEM AN KB 0368)

• Product Name: RARECHEM AN KB 0368
• CAS No: 910411-13-1
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 1958309
• Update Time: 2022-07-26

RARECHEM AN KB 0368 Chemical and Physical Properties

Names and Identifiers

• RARECHEM AN KB 0368
• 1-(2-TRIFLUOROMETHOXY-PHENYL)-2-BUTANAMINE

• Inchi： 1S/C11H14F3NO/c1-2-9(15)7-8-5-3-4-6-10(8)16-11(12,13)14/h3-6,9H,2,7,15H2,1H3
• InChI Key： JKDQSPDBBRKPEN-UHFFFAOYSA-N
• SMILES： C(F)(F)(OC1=CC=CC=C1CC(CC)N)F

Computed Properties

• Exact Mass: 233.103
• Monoisotopic Mass: 233.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2